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Compound of Interest

Compound Name: Americium oxide

Cat. No.: B1262221 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of the primary application of americium oxide in

gas sensing technology, focusing on its use in ionization smoke detectors. While the unique

properties of americium oxide make it highly suitable for this specific application, its use in

other types of gas sensors is not widely documented in current scientific literature.

Application: Ionization Smoke Detectors
Americium oxide (specifically, Americium-241 oxide, ²⁴¹AmO₂) is a critical component in

ionization chamber smoke detectors.[1][2][3][4][5] These detectors are widely used due to their

low cost, reliability, and high sensitivity to small smoke particles produced in fast-flaming fires.

[2][4][6]

Principle of Operation
The fundamental principle behind an ionization smoke detector is the use of alpha particles

emitted by Americium-241 to ionize the air within a chamber, creating a small, constant electric

current.[1][2][3][4] When smoke particles enter the chamber, they disrupt this current, triggering

an alarm.[2][3][6]

Key Components:

Ionization Chamber: A small chamber containing two electrodes with a voltage applied

across them.[1][2]
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Americium-241 Source: A minute quantity of Americium-241 oxide, typically in the form of a

foil.[1][7] The amount is very small, often around 0.9 microcuries.[1][2]

Mechanism of Detection:

Ionization: The Americium-241 source continuously emits alpha particles.[3][4] These high-

energy particles collide with nitrogen and oxygen molecules in the air within the ionization

chamber, knocking off electrons and creating positively charged ions and free electrons.[1][2]

Electric Current: The applied voltage across the electrodes causes the positive ions to move

to the negative electrode and the electrons to the positive electrode, establishing a steady,

small electric current.[1][2][4]

Smoke Interaction: When smoke particles from a fire enter the ionization chamber, they

attach to the ions, neutralizing them.[2] This disrupts the flow of ions to the electrodes.

Alarm Trigger: The reduction in the electric current is detected by the device's electronics,

which then triggers the alarm.[2][6]

Quantitative Data
Parameter Value Source

Radioactive Isotope Americium-241 (²⁴¹Am) [1][2][3][4]

Chemical Form Americium Oxide (AmO₂) [4][8]

Typical Activity ~0.9 - 1.0 microcurie (µCi) [1][2][8]

Half-life of ²⁴¹Am 432.2 years [2][8]

Emitted Radiation
Alpha particles and low-energy

gamma rays
[4][9]

Alpha Particle Energy ~5.4 MeV [5]

Ionization Current Approximately 20 pA [7]
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Due to the radioactive nature of Americium-241, the fabrication of the ionization source and its

integration into a smoke detector is a highly specialized and regulated process. The following is

a generalized protocol outlining the conceptual steps for creating and testing an ionization

smoke detector for research purposes. Note: Handling of radioactive materials requires

appropriate licensing, shielding, and safety protocols.

Protocol 1: Fabrication of an Ionization Chamber Sensor
Objective: To construct a basic ionization chamber for smoke detection.

Materials:

Americium-241 alpha source (as a sealed foil)

Two parallel metal plates (electrodes)

Insulating material to separate the electrodes

Housing for the ionization chamber with vents for air/smoke entry

DC voltage source

Sensitive ammeter (picoammeter)

Alarm circuit (e.g., a comparator circuit connected to a buzzer)

Procedure:

Chamber Assembly: Construct a small chamber that houses the two parallel metal plates

(electrodes). Ensure the plates are electrically insulated from each other.

Source Placement: Securely mount the sealed Americium-241 foil within the chamber in a

position where the emitted alpha particles can effectively ionize the air between the

electrodes. Caution: Handle the sealed source with forceps and follow all radiation safety

guidelines. Never tamper with the sealed source.[3]

Electrical Connection: Connect the electrodes to a DC voltage source to create an electric

field between them.
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Current Measurement: Connect a sensitive picoammeter in series with the circuit to measure

the ionization current.

Alarm Integration: Interface the output of the current measurement circuit with a comparator

circuit. Set the comparator's threshold to a level just below the steady-state ionization

current. When the current drops below this threshold, the comparator output should trigger

an alarm (e.g., a buzzer or an LED).

Protocol 2: Performance Testing of the Ionization Smoke
Detector
Objective: To evaluate the response of the fabricated ionization smoke detector to smoke.

Materials:

Fabricated ionization smoke detector

Enclosed testing chamber

Smoke source (e.g., smoldering cotton wick)

Data acquisition system to record the ionization current and alarm status

Procedure:

Baseline Measurement: Place the ionization smoke detector inside the testing chamber.

Power on the device and allow the ionization current to stabilize. Record the baseline

current.

Smoke Introduction: Introduce a controlled amount of smoke into the testing chamber.

Data Recording: Continuously monitor and record the ionization current as smoke enters the

detector's chamber.

Response Time: Measure the time from the introduction of smoke to the triggering of the

alarm.
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Sensitivity Analysis: Correlate the concentration of smoke (if measurable) with the magnitude

of the drop in ionization current.

Recovery Time: After the alarm is triggered, ventilate the chamber to clear the smoke.

Measure the time it takes for the ionization current to return to its baseline level and the

alarm to reset.

Visualizations
Signaling Pathway of an Ionization Smoke Detector
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Caption: Working principle of an ionization smoke detector.
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Experimental Workflow for Testing an Ionization Smoke
Detector
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Caption: Workflow for performance testing of a smoke detector.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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